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Compound of Interest

Compound Name: Apazone dihydrate

Cat. No.: B1665128 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth analysis of the crystal structure of the non-steroidal

anti-inflammatory drug (NSAID) Apazone (also known as Azapropazone). While Apazone is

commercially available as a dihydrate, crystallographic data for this hydrated form is not

publicly available. Therefore, this document details the crystal structure of anhydrous Apazone,

providing a critical reference for understanding its solid-state properties. The methodologies

and data presented are foundational for research in polymorphism, formulation development,

and computational modeling of this active pharmaceutical ingredient.

Crystallographic Data of Anhydrous Apazone
The crystal structure of anhydrous Apazone was determined by single-crystal X-ray diffraction.

The compound crystallizes in the orthorhombic space group P2₁2₁2₁[1]. The key

crystallographic data are summarized in the table below.
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Parameter Value

Chemical Formula C₁₆H₂₀N₄O₂

Molecular Weight 300.36 g/mol

Crystal System Orthorhombic

Space Group P2₁2₁2₁

a 5.570(1) Å[1]

b 14.593(3) Å[1]

c 19.270(4) Å[1]

α, β, γ 90°

Volume 1568.1(5) Å³

Z 4

Experimental Protocols
The determination of the crystal structure of anhydrous Apazone involved the following key

experimental stages:

Single Crystal Growth
Suitable single crystals of anhydrous Apazone were obtained for X-ray diffraction analysis. The

specific solvent system and crystallization conditions (e.g., temperature, evaporation rate) were

optimized to yield crystals of sufficient size and quality.

X-ray Data Collection
A single crystal was mounted on a Rigaku AFC6-R diffractometer. The diffraction data were

collected using Copper Kα (Cu-Kα) radiation (λ = 1.5418 Å). A total of 2316 reflections were

measured to ensure a complete and redundant dataset[1].

Structure Solution and Refinement
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The collected diffraction data were processed to yield the unit cell dimensions and the final

crystal structure. The structure was solved using direct methods and subsequently refined

using full-matrix least-squares on F². All non-hydrogen atoms were refined anisotropically.

Molecular and Crystal Structure
The crystal structure reveals that the tricyclic core of the Apazone molecule is not planar. This

non-planarity is attributed to steric hindrance between a methyl group on the exocyclic

dimethylamino group and an oxygen atom of the keto-enol system[1]. Within the crystal lattice,

the molecules are packed in a way that maximizes van der Waals interactions. In the absence

of water molecules, there are no hydrogen bonds mediating the crystal packing in the

anhydrous form. It is important to note that in the dihydrate form, water molecules would

introduce significant hydrogen bonding, leading to a different crystal packing and potentially

altered physicochemical properties.

Visualizations
Experimental Workflow
The following diagram outlines the key steps in the experimental workflow for the crystal

structure determination of anhydrous Apazone.

Experimental workflow for Apazone crystal structure analysis.

Intermolecular Interactions in Anhydrous Apazone
This diagram provides a simplified representation of the packing of Apazone molecules in the

anhydrous crystal structure, highlighting the absence of strong intermolecular hydrogen bonds.

Simplified packing diagram of anhydrous Apazone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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